ethyl 1-{[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[2-(4-methyl-2-oxochromen-7-yl)oxyacetyl]piperidine-4-carboxylate
• InChI: InChI=1S/C20H23NO6/c1-3-25-20(24)14-6-8-21(9-7-14)18(22)12-26-15-4-5-16-13(2)10-19(23)27-17(16)11-15/h4-5,10-11,14H,3,6-9,12H2,1-2H3
• InChI Key: XXTGSLWRMRGBJS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)COC2=CC3=C(C=C2)C(=CC(=O)O3)C
• Molecular Formula: C20H23NO6
• DSSTOX Substance ID: DTXSID401129021
• Molecular Weight: 373.4 g/mol
• CAS No.: 307525-92-4

Description

“Ethyl 1-{[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}-4-piperidinecarboxylate” is a chemical compound. It’s a derivative of coumarin, a type of organic compound that is often used in the synthesis of pharmaceuticals.

Synthesis Analysis

The synthesis of this compound involves several steps. One method involves the esterification of the biopolymer with 2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetic acid via the activation of the carboxylic acid with N,N′-carbonyldiimidazole. The solid layer is then separated and washed by dil. HCl (100 mL, 10%), dried, and crystallized to give the final product as yellow crystals.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, IR (KBr) cm –1 showed absorption bands at 1690, 1680 (C=O) of lactone and ketone. 1H NMR (CDCl3) δ (ppm): 0.95 (m, 6H, 2CH3), 1.22 (m, 12H, 4CH3), 2.34 (s, 3H, CH3), 2.72 (q, 4H, 2CH2–N), 3.42 (q, 8H, 4CH2–N), 4.62 (S, 4H, 2CH2 -ph), 7.15–8.4 (m, 13H, aromatic CH).

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include esterification and acylation. The amine adds to the carbonyl group of the O–acylisourea to give a tetrahedral intermediate.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its synthesis and molecular structure. It appears as yellow crystals. Its melting point is above 350°C.

Mechanism of Action

Target of Action

It’s known that coumarin derivatives, which this compound is a part of, have been shown to exhibit a wide range of biological activities . They have been found to interact with various biological targets, including enzymes and receptors, leading to diverse effects.

Mode of Action

Coumarin derivatives are known to interact with their targets through various mechanisms, such as inhibition of enzyme activity or modulation of receptor function . The specific interactions of this compound with its targets would depend on the chemical structure of the compound and the nature of the target.

Biochemical Pathways

Coumarin derivatives have been found to affect a variety of biochemical pathways, including those involved in inflammation, coagulation, and cellular proliferation . The exact pathways affected by this compound would depend on its specific targets and mode of action.

Result of Action

Coumarin derivatives have been found to exert a variety of effects at the molecular and cellular level, including anti-inflammatory, anticoagulant, and antiviral activities . The specific effects of this compound would depend on its targets and mode of action.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. These can include factors such as pH, temperature, and the presence of other molecules or ions. For example, the light-triggered photodimerization of chromene moieties in related compounds has been studied , suggesting that light could be an environmental factor influencing the action of this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 1-{[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}-4-piperidinecarboxylate in lab experiments is its versatility. This compound can be used in a variety of experiments due to its anti-inflammatory, anti-cancer, and anti-viral properties. Additionally, this compound is relatively easy to synthesize and can be obtained in large quantities.
However, there are also some limitations to using this compound in lab experiments. One of the main limitations is that the exact mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results. Additionally, this compound may have off-target effects that could lead to unintended consequences in certain experiments.

Future Directions

There are several potential future directions for research on ethyl 1-{[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}-4-piperidinecarboxylate. One area of interest is in the development of new drugs for the treatment of various diseases. This compound has shown promise as a potential anti-inflammatory, anti-cancer, and anti-viral agent, and further research could lead to the development of new drugs based on this compound.
Another potential future direction is in the study of the mechanism of action of this compound. A better understanding of how this compound works could lead to the development of more effective drugs and could also provide insights into the underlying mechanisms of various diseases.
Finally, future research could also focus on the potential applications of this compound in other fields, such as materials science and catalysis. This compound has unique properties that could make it useful in these areas, and further research could lead to new applications and discoveries.

Scientific Research Applications

Ethyl 1-{[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}-4-piperidinecarboxylate has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of interest is in the development of new drugs for the treatment of various diseases. This compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral properties, making it a promising candidate for the development of new drugs.

Biochemical Analysis

Biochemical Properties

Ethyl 1-{[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}-4-piperidinecarboxylate plays a significant role in biochemical reactions due to its ability to interact with enzymes, proteins, and other biomolecules. This compound has been shown to inhibit bacterial DNA gyrase, an enzyme crucial for DNA replication in bacteria . By binding to the active site of DNA gyrase, this compound prevents the enzyme from functioning properly, leading to the inhibition of bacterial growth. Additionally, this compound interacts with various proteins involved in cell signaling pathways, further influencing cellular functions .

Cellular Effects

The effects of this compound on cells are multifaceted. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can modulate the activity of kinases, which are enzymes that play a critical role in cell signaling . By altering kinase activity, this compound can affect various cellular processes, including cell growth, differentiation, and apoptosis. Furthermore, this compound has been shown to impact gene expression by interacting with transcription factors, leading to changes in the expression of genes involved in cellular metabolism and stress responses .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound binds to the active sites of enzymes, such as DNA gyrase, inhibiting their activity . Additionally, it can interact with receptor proteins on the cell surface, leading to the activation or inhibition of downstream signaling pathways . These interactions result in changes in gene expression and enzyme activity, ultimately affecting cellular functions and processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time to understand its stability, degradation, and long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation over time . Prolonged exposure to light and heat can lead to the breakdown of the compound, reducing its efficacy . Long-term studies have indicated that this compound can have sustained effects on cellular functions, including prolonged inhibition of enzyme activity and changes in gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound has been shown to exhibit antimicrobial and anti-inflammatory properties without significant adverse effects . At higher doses, it can lead to toxicity and adverse effects, including liver and kidney damage . These findings highlight the importance of determining the optimal dosage for therapeutic applications to minimize potential side effects.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. This compound is metabolized primarily in the liver, where it undergoes enzymatic reactions, including oxidation and conjugation . These metabolic processes result in the formation of metabolites that are excreted from the body. The interactions of this compound with metabolic enzymes can also influence metabolic flux and alter the levels of other metabolites in the body .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. This compound can cross cell membranes through passive diffusion and active transport mechanisms . Once inside the cell, it can bind to intracellular proteins, influencing its localization and accumulation within specific cellular compartments . The distribution of this compound within tissues is also influenced by its interactions with plasma proteins, which can affect its bioavailability and therapeutic efficacy .

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. This compound is primarily localized in the cytoplasm, where it interacts with various enzymes and proteins involved in cellular metabolism . Additionally, it can be transported to the nucleus, where it influences gene expression by interacting with transcription factors . The subcellular localization of this compound is regulated by targeting signals and post-translational modifications that direct it to specific cellular compartments .